Cas no 950738-61-1 (n-(3-(3-Bromopyrazolo[1,5-a]pyrimidin-7-yl)phenyl)-3-(trifluoromethyl)benzamide)

n-(3-(3-Bromopyrazolo[1,5-a]pyrimidin-7-yl)phenyl)-3-(trifluoromethyl)benzamide structure

950738-61-1 structure

Product Name:n-(3-(3-Bromopyrazolo[1,5-a]pyrimidin-7-yl)phenyl)-3-(trifluoromethyl)benzamide

CAS No:950738-61-1

MF:C₂₀H₁₂BrF₃N₄O

MW:461.234693527222

MDL:MFCD31696611

CID:4774778

PubChem ID:58970142

Update Time:2024-10-25

n-(3-(3-Bromopyrazolo[1,5-a]pyrimidin-7-yl)phenyl)-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

- n-(3-(3-bromopyrazolo[1,5-a]pyrimidin-7-yl)phenyl)-3-(trifluoromethyl)benzamide
- N-[3-(3-bromopyrazolo[1,5-a]pyrimidin-7-yl)phenyl]-3-(trifluoromethyl)benzamide
- N-[3-(3-Bromo-pyrazolo[1,5-a]pyrimidin-7-yl)-phenyl]-3-trifluoromethyl-benzamide
- n-[3-(3-bromo-pyrazolo[1,5-a]pyrimidin-7-yl)-phenyl]-3-trifluoromethylbenzamide
- N-[3-(3-Bromopyrazolo[1,5-a]pyrimidin-7-yl)phenyl]-3-(trifluoromethyl)benzamide (ACI)
- SCHEMBL4655778
- 950738-61-1
- MFCD31696611
- N16801
- CS-0160431
- BS-17918
- N-(3-{3-bromopyrazolo[1,5-a]pyrimidin-7-yl}phenyl)-3-(trifluoromethyl)benzamide
- C20H12BrF3N4O
- AKOS037649298
- n-(3-(3-Bromopyrazolo[1,5-a]pyrimidin-7-yl)phenyl)-3-(trifluoromethyl)benzamide
- MDL： MFCD31696611
- Inchi： 1S/C20H12BrF3N4O/c21-16-11-26-28-17(7-8-25-18(16)28)12-3-2-6-15(10-12)27-19(29)13-4-1-5-14(9-13)20(22,23)24/h1-11H,(H,27,29)
- InChI Key： PZFBDVNBUUKRQE-UHFFFAOYSA-N
- SMILES： BrC1C=NN2C=1N=CC=C2C1C=CC=C(C=1)NC(C1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

Exact Mass: 460.01466g/mol
Monoisotopic Mass: 460.01466g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 29
Rotatable Bond Count: 3
Complexity: 593
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 59.3

n-(3-(3-Bromopyrazolo[1,5-a]pyrimidin-7-yl)phenyl)-3-(trifluoromethyl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AC766-1g	n-(3-(3-Bromopyrazolo[1,5-a]pyrimidin-7-yl)phenyl)-3-(trifluoromethyl)benzamide	950738-61-1	95%	1g	7580.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AC766-200mg	n-(3-(3-Bromopyrazolo[1,5-a]pyrimidin-7-yl)phenyl)-3-(trifluoromethyl)benzamide	950738-61-1	95%	200mg	2311.0CNY	2021-07-15
abcr	AB547476-250 mg	N-(3-(3-Bromopyrazolo[1,5-a]pyrimidin-7-yl)phenyl)-3-(trifluoromethyl)benzamide; .	950738-61-1		250MG	€509.50	2023-04-13
abcr	AB547476-1 g	N-(3-(3-Bromopyrazolo[1,5-a]pyrimidin-7-yl)phenyl)-3-(trifluoromethyl)benzamide; .	950738-61-1		1g	€1,160.60	2023-04-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AC766-50mg	n-(3-(3-Bromopyrazolo[1,5-a]pyrimidin-7-yl)phenyl)-3-(trifluoromethyl)benzamide	950738-61-1	95%	50mg	939.0CNY	2021-07-15
eNovation Chemicals LLC	Y1229749-1g	N-(3-(3-Bromopyrazolo[1,5-a]pyrimidin-7-yl)phenyl)-3-(trifluoromethyl)benzamide	950738-61-1	95%	1g	$1100	2024-06-03
Chemenu	CM542409-250mg	N-(3-(3-Bromopyrazolo[1,5-a]pyrimidin-7-yl)phenyl)-3-(trifluoromethyl)benzamide	950738-61-1	95%+	250mg	$398	2023-02-01
Chemenu	CM542409-1g	N-(3-(3-Bromopyrazolo[1,5-a]pyrimidin-7-yl)phenyl)-3-(trifluoromethyl)benzamide	950738-61-1	95%+	1g	$980	2023-02-01
abcr	AB547476-250mg	N-(3-(3-Bromopyrazolo[1,5-a]pyrimidin-7-yl)phenyl)-3-(trifluoromethyl)benzamide; .	950738-61-1		250mg	€521.60	2025-04-14
abcr	AB547476-1g	N-(3-(3-Bromopyrazolo[1,5-a]pyrimidin-7-yl)phenyl)-3-(trifluoromethyl)benzamide; .	950738-61-1		1g	€1190.80	2025-04-14

n-(3-(3-Bromopyrazolo[1,5-a]pyrimidin-7-yl)phenyl)-3-(trifluoromethyl)benzamide Production Method

Production Method 1

2251-65-2

1202021-89-3

950738-61-1

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 2 - 12 h, 0 - 12 °C

Reference

: Non-hinge-binding pyrazolo[1,5-a]pyrimidines as potent B-Raf kinase inhibitors

Berger, Dan M.; Torres, Nancy; Dutia, Minu; Powell, Dennis; Ciszewski, Greg; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(23), 6519-6523